Cas no 701282-72-6 (2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid)

• Product Name: 2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid
• CAS No: 701282-72-6
• MF: C₂₀H₁₆O₇
• MW: 368.336846351624
• CID: 5548224
• Update Time: 2025-06-07

2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid

• Inchi： 1S/C20H16O7/c1-11-14-8-7-13(9-16(14)27-20(25)15(11)10-17(21)22)26-18(19(23)24)12-5-3-2-4-6-12/h2-9,18H,10H2,1H3,(H,21,22)(H,23,24)
• InChI Key： NQHVNLINTKEZCO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OC(C(O)=O)C3=CC=CC=C3)=CC=C2C(C)=C1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid

Introduction to 2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic Acid (CAS No. 701282-72-6)

2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid, identified by the chemical abstracts service number CAS No. 701282-72-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a carboxymethyl moiety and a phenylacetic acid backbone, suggests versatile reactivity and binding capabilities, making it a valuable candidate for further investigation.

The compound belongs to the class of chromen derivatives, which are known for their broad spectrum of biological activities. Specifically, the chromen core, also known as coumarin, is widely studied for its pharmacological properties. The structural features of this derivative, such as the 3-(carboxymethyl) substituent and the 4-methyl group on the chromen ring, contribute to its unique chemical profile. These modifications enhance its interaction with biological targets, potentially making it useful in the development of novel therapeutic agents.

In recent years, there has been growing interest in chromen-based compounds due to their demonstrated efficacy in various biological assays. For instance, studies have highlighted the antimicrobial and anti-inflammatory properties of certain coumarin derivatives. The carboxymethyl group in this compound may facilitate interactions with proteins and enzymes, while the phenylacetic acid moiety is known to influence metabolic pathways. Such structural elements are often exploited in drug design to improve bioavailability and target specificity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The use of molecular docking simulations has revealed that compounds like 2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid can bind effectively to several key enzymes involved in inflammatory pathways. This finding aligns with ongoing research aimed at identifying new inhibitors for conditions such as arthritis and autoimmune diseases. The phenylacetic acid component is particularly noteworthy, as it is frequently found in bioactive molecules that modulate neurotransmitter systems.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the chromen core efficiently. Additionally, the introduction of the 3-(carboxymethyl) and 4-methyl substituents has been achieved through well-established synthetic routes, ensuring high yields and purity.

From a biochemical perspective, the compound’s potential lies in its ability to modulate cellular processes at multiple levels. The carboxymethyl group can engage with carboxylate-binding sites on proteins, while the aromatic rings may interact with hydrophobic pockets. Such interactions are critical for designing molecules that can selectively inhibit or activate biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes like cyclooxygenase (COX), which are implicated in pain and inflammation.

The pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties. The combination of structural features found in 2-((3-(carboxymethyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-2-phenylacetic acid makes it a promising candidate for such applications. By leveraging its dual functionality—aromatic intercalation and carboxylate binding—the compound could be designed to target multiple disease pathways simultaneously.

In conclusion, CAS No. 701282-72-6 represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play an increasingly important role in shaping the future of medicinal chemistry.